2-((5-((4-(tert-butyl)phenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide

• CAS RN: 904582-97-4
• Molecular Formula: C23H25N3O5S2
• Molecular Weight: 487.59
• IUPAC Name: 2-[[5-(4-tert-butylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H25N3O5S2/c1-23(2,3)15-8-10-18(11-9-15)33(29,30)19-13-24-22(26-21(19)28)32-14-20(27)25-16-6-5-7-17(12-16)31-4/h5-13H,14H2,1-4H3,(H,25,27)(H,24,26,28)
• InChI Key: ZTRJHXWUBUPEBT-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC(=CC=C3)OC
• solubility: not available

Description

2-((5-((4-(tert-butyl)phenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H25N3O5S2 and its molecular weight is 487.59. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Crystallography

The compound Bosentan monohydrate, which shares structural motifs with the specified chemical entity, has been analyzed for its crystal structure, revealing a U-shaped channel around a chain of twisted pyrimidine rings. This analysis underlines the importance of structural analysis in understanding the physicochemical properties of complex molecules, which can be crucial for designing materials with specific functions (Kaur et al., 2012).

Chemical Synthesis

Research on derivatives of 6Z-acetylmethylenepenicillanic acid tert-butyl ester, which includes similar sulfonyl and acetamide groups, has led to the synthesis of compounds with varied biological activities. This work demonstrates the versatility of chemical synthesis in generating novel compounds that could have applications in materials science, catalysis, or as biological probes (Vorona et al., 2009).

Antitumor Activity

A study on 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, related in structure to the target compound, showed significant antitumor activity. This suggests that molecules with similar structural frameworks could be explored for their potential in cancer therapy (Hafez & El-Gazzar, 2017).

Organophosphorus Chemistry

The study of organophosphorus compounds, including reactions to produce 3H-1,2-dithiole-3-thiones, highlights the role of complex organic molecules in developing new chemical reactions and materials. Such research could pave the way for novel applications in organic synthesis and material science (Pedersen & Lawesson, 1974).

Enzyme Inhibition for Disease Treatment

Research into thiouracil derivatives, which are structurally related to the compound , has explored their role as enzyme inhibitors with potential applications in treating cardiovascular diseases. This underscores the compound's potential in the development of therapeutic agents (Dong et al., 2016).